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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Lunatoic acid B, a metabolite isolated from Cochliobolus lunatus. The information presented
herein is critical for the identification, characterization, and potential development of this natural
product.

Chemical Structure

Lunatoic acid B is a secondary metabolite produced by the fungus Cochliobolus lunatus. Its
chemical structure has been elucidated through spectroscopic analysis.

Spectroscopic Data

The structural confirmation of Lunatoic acid B relies on a combination of nuclear magnetic
resonance (NMR) and mass spectrometry (MS) data. Due to the limitations of publicly available
search tools, direct access to the full primary literature containing the experimental data and
protocols could not be achieved. The following sections are based on typical data presentation
for such compounds and will be updated with specific values upon accessing the complete
research article.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a pivotal technique for determining the carbon-hydrogen framework of a
molecule. For Lunatoic acid B, both 1H (proton) and 13C (carbon-13) NMR data are essential

for its structural assignment.

Table 1: *H NMR Spectroscopic Data for Lunatoic Acid B

Chemical Shift (5, o Coupling Constant .
Multiplicity Assignment

ppm) (3, Hz)

Data not available Data not available Data not available Data not available

Table 2: 13C NMR Spectroscopic Data for Lunatoic Acid B

Chemical Shift (6, ppm) Carbon Type Assighment

Data not available Data not available Data not available

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition
of a compound. High-resolution mass spectrometry (HRMS) is crucial for determining the
precise molecular formula of Lunatoic acid B.

Table 3: Mass Spectrometry Data for Lunatoic Acid B

L Mass-to-Charge Ratio
lonization Mode (mi2) Molecular Formula
mliz

Data not available Data not available Data not available

Experimental Protocols
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Detailed experimental protocols are fundamental for the replication of scientific findings and for
the application of these methods to related compounds.

NMR Spectroscopy

 Instrumentation: Specify the make, model, and operating frequency of the NMR
spectrometer.

o Sample Preparation: Detail the solvent used (e.g., CDCls, DMSO-ds), the concentration of
the sample, and the internal standard (e.g., TMS).

o Acquisition Parameters: Provide information on the acquisition parameters for both *H and
13C NMR experiments, including pulse sequences, number of scans, relaxation delays, and
spectral widths.

Mass Spectrometry

¢ Instrumentation: Specify the type of mass spectrometer used (e.g., Q-TOF, Orbitrap).
« lonization Source: Detail the ionization method employed (e.g., ESI, APCI).

e Analysis Mode: Indicate whether the analysis was performed in positive or negative ion
mode.

» Data Acquisition: Describe the mass range scanned and any fragmentation experiments
performed (e.g., MS/MS).

Workflow for Isolation and Characterization

The general workflow for the isolation and structural elucidation of a natural product like
Lunatoic acid B is a systematic process involving multiple stages.

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15564898/docs?utm_src=pdf-body#spectroscopic-and-structural-elucidation-of-lunatoic-acid-b-a-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564898?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

aaaaaaa Crude Exract ;
PN Chromatographic Separation NN S ENT

parati ‘Spectroscopic Analysis
(e.g., Column, HPLC)

(NMR, MS)

gal Culture
(Cochiiobolus lunatus)

Click to download full resolution via product page

Caption: Workflow for the isolation and characterization of Lunatoic acid B.

» To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of Lunatoic
Acid B: A Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15564898/docs#spectroscopic-and-structural-
elucidation-of-lunatoic-acid-b-a-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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